Cas no 125646-14-2 (Butanedioic acid, mono[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester)

• Product Name: Butanedioic acid, mono[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester
• CAS No: 125646-14-2
• MF: C₃₉H₇₁O₈
• MW: 667.97625374794
• CID: 1218429
• PubChem ID: 21712002
• Update Time: 2025-04-20

Butanedioic acid, mono[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, mono[2,3-bis[(1-oxohexadecyl)oxy]propyl] ester
• 4-[2,3-di(hexadecanoyloxy)propoxy]-4-oxobutanoate
• 125646-14-2
• DTXSID40617237
• 4-[2,3-BIS(HEXADECANOYLOXY)PROPOXY]-4-OXOBUTANOATE

• Inchi： 1S/C39H72O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-37(42)45-33-35(34-46-38(43)32-31-36(40)41)47-39(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34H2,1-2H3,(H,40,41)/p-1
• InChI Key： GNENAKXIVCYCIZ-UHFFFAOYSA-M
• SMILES： O(C(COC(CCC(=O)[O-])=O)COC(CCCCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 668.52296
• Monoisotopic Mass: 667.51489422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 116.2